3-(1-Allyl-5-oxo-2-thioxo-imidazolidin-4-yl)-propionic acid

• IUPAC Name: 3-(5-oxo-1-prop-2-enyl-2-sulfanylideneimidazolidin-4-yl)propanoic acid
• InChI: InChI=1S/C9H12N2O3S/c1-2-5-11-8(14)6(10-9(11)15)3-4-7(12)13/h2,6H,1,3-5H2,(H,10,15)(H,12,13)
• InChI Key: RHUKJPGKFXOINC-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C(NC1=S)CCC(=O)O
• Molecular Formula: C9H12N2O3S
• DSSTOX Substance ID: DTXSID90389775
• Molecular Weight: 228.27 g/mol
• CAS RN: 436855-68-4

Description

3-(1-Allyl-5-oxo-2-thioxo-imidazolidin-4-yl)-propionic acid, commonly known as 3-Allylthiopropionic acid (3-ATP), is an organic compound that is part of the family of thiopropionic acids. It is a colorless liquid with a pungent odor, and is soluble in most organic solvents. 3-ATP has a wide range of applications in scientific research, including as a reagent for synthesis of other compounds, for studying the properties of enzymes, and for investigating the mechanism of action of drugs.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• The reaction of (2,2-dimethylhydrazino)succinic acid ester with allyl and phenyl isothiocyanates, which includes compounds similar to 3-(1-Allyl-5-oxo-2-thioxo-imidazolidin-4-yl)-propionic acid, has been studied. These reactions lead to esters of 1-substituted (3-dimethylamino-5-oxo-2-thioxo-4-imidazolidinyl)acetic acids. The structure of a related compound, methyl (1-allyl-5-oxo-2-thioxoimidazolidin-4-ylidene)acetate, was confirmed by x-ray diffraction analysis (Bremanis et al., 1987).

Potential in Medicinal Chemistry

• A compound structurally similar to this compound, specifically 3(S)-(6-methoxypyridin-3-yl)-3-[2-oxo-3-[3-(5,6,7,8-tetrahydro-[1,8]-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propionic acid, has been identified as a potent and selective antagonist of the alpha(v)beta(3) receptor, with significant implications for the treatment and prevention of osteoporosis (Hutchinson et al., 2003).

Optical and Physicochemical Properties

• The linear and nonlinear optical properties of azo-derivatives of a compound similar to this compound have been investigated, revealing significant changes in optical properties upon UV irradiation (El-Ghamaz et al., 2018).

Biological Activities

• The impact of a derivative of this compound on cell immunity in laboratory animals was studied, indicating its potential for anti-fungal and anti-tumor activities and its effect on certain cellular immunity components (Konechnyi et al., 2021).

Enzymatic Reactions

• A study on Burkholderia sp. HME13 identified an enzyme that converts a compound structurally similar to this compound, suggesting its potential role in enzymatic pathways (Muramatsu et al., 2020).